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V-501 Azo Initiator Technical Specifications

The table below summarizes the core physical and chemical properties of V-501, also known as 4,4'-

Azobis(4-cyanovaleric acid) or ACVA [1].

Property Value / Description

CAS Number 2638-94-0 [1]

Chemical Name 4,4'-Azobis(4-cyanovaleric acid) [1]

Molecular Formula C12H16N4O4 [1]

Molecular Weight 280.28 g/mol [1]

Appearance White powder [1]

Melting Point 120-123 °C (decomposes) [1]

10-hr Half-life Temp. 63 °C (in DMF) [1]

Self-accelerating Decomposition Temp. (SADT) 60 °C [1]

Activation Energy (Ea) 134.0 kJ/mol [1]
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Property Value / Description

Frequency Factor (ln A) 37.70 [1]

The following table details the solubility profile of V-501, which is critical for experimental planning [1].

Solubility Solvents

Freely Soluble Ethanol, Ether, Formamide [1]

Soluble Methanol, Hot Water, Alkali [1]

Practically Insoluble Water (at room temperature), Toluene [1]

Experimental Protocols and Research Applications

V-501 is valued not only as a free-radical initiator but also as a source of carboxyl functional groups for post-

polymerization modification and as a building block for more complex initiator systems [1] [2].

Synthesis of Macroazo Initiators: V-501 can be used to create polymer-based azo initiators
(macroazo initiators). In one documented procedure, a hydroxyl-functionalized polymer like poly(3-

hydroxybutyrate)-diol (PHB-diol) is reacted with 4,4'-azo bis cyanopentanoic acid (another name for
V-501) to form a PHB-based macroazo initiator (PHBai). This macro-initiator is then used to initiate

the polymerization of vinyl monomers like methyl methacrylate (MMA) to form block copolymers [2].
Partitioning in Precipitation Polymerization: A study on the quasi-static precipitation

polymerization of acrylamide (AAm) and methacrylic acid (MAc) in ethanol investigated the behavior
of various azo initiators. It was found that V-501, due to its carboxylic acid groups, exhibits a unique

partitioning behavior: while it dissolves in the continuous phase (ethanol), a portion of it is also
adsorbed on the surface of the minimonomer droplets. This adsorption influences the

polymerization rate, which was observed to be strongly related to the product of the initial monomer
concentration (W₀) and the initial initiator concentration (Ci,0) [3].

Kinetics in Free-Radical Polymerization: In a direct comparison between a macro-RAFT agent and
a macroazo initiator (synthesized using V-501) for MMA polymerization, the azo-initiated system

exhibited a slightly higher overall rate constant (k = 1.28 × 10–4 L/mol·s) compared to the RAFT

system (k = 1.11 × 10–4 L/mol·s). The activation energy for the macroazo-initiated system was

calculated to be 1.05 kJ/mol [2].
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Mechanism and Experimental Workflow Diagrams

The following diagrams, generated using Graphviz, illustrate the fundamental mechanism of V-501 and a key

experimental workflow described in the research.
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[caption] Diagram 1: V-501 thermal decomposition and radical polymerization initiation mechanism.
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[caption] Diagram 2: Experimental workflow for synthesizing PHB-PMMA block copolymers using V-501.

Key Considerations for Handling and Use
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Storage: V-501 should be stored at temperatures below 20°C to maintain its stability and prevent

premature decomposition [1].
Decomposition Safety: The Self-accelerating Decomposition Temperature (SADT) is 60°C. This is

the temperature at which self-heating and rapid decomposition can occur, so it is a critical safety
parameter to not exceed during storage and handling [1].

Functional Group Advantage: The terminal carboxyl groups allow V-501 to be incorporated into
polymers, enabling further chemical modification or the synthesis of block copolymers, as illustrated

in the experimental workflow above [1] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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